Cas no 5028-26-2 (4-(DIMETHYLAMINO)-3-NITROPYRIDINE)

4-(Dimethylamino)-3-nitropyridine is a heterocyclic organic compound featuring a pyridine core substituted with a dimethylamino group at the 4-position and a nitro group at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-donating dimethylamino group and electron-withdrawing nitro group create a push-pull system, enhancing reactivity in nucleophilic and electrophilic substitution reactions. Its well-defined molecular framework is advantageous for designing ligands, catalysts, and functional materials. The compound’s stability under standard conditions and high purity make it suitable for precise synthetic applications. It is commonly utilized in research and development for constructing complex nitrogen-containing molecules.

4-(DIMETHYLAMINO)-3-NITROPYRIDINE structure

5028-26-2 structure

Product Name:4-(DIMETHYLAMINO)-3-NITROPYRIDINE

CAS No:5028-26-2

MF:C₇H₉N₃O₂

MW:167.165261030197

CID:890265

Update Time:2026-04-29

4-(DIMETHYLAMINO)-3-NITROPYRIDINE Chemical and Physical Properties

Names and Identifiers

- 4-(DIMETHYLAMINO)-3-NITROPYRIDINE
- 4-(Diethylamino)-3-nitropyridine

4-(DIMETHYLAMINO)-3-NITROPYRIDINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AG27610-100mg	4-(DIMETHYLAMINO)-3-NITROPYRIDINE	5028-26-2	98%	100mg	$110.00	2024-04-19
A2B Chem LLC	AG27610-250mg	4-(DIMETHYLAMINO)-3-NITROPYRIDINE	5028-26-2	98%	250mg	$220.00	2024-04-19
A2B Chem LLC	AG27610-1g	4-(DIMETHYLAMINO)-3-NITROPYRIDINE	5028-26-2	98%	1g	$440.00	2024-04-19
1PlusChem	1P00DGVU-100mg	4-(DIMETHYLAMINO)-3-NITROPYRIDINE	5028-26-2	98%	100mg	$115.00	2025-02-26
1PlusChem	1P00DGVU-250mg	4-(DIMETHYLAMINO)-3-NITROPYRIDINE	5028-26-2	98%	250mg	$229.00	2025-02-26
1PlusChem	1P00DGVU-1g	4-(DIMETHYLAMINO)-3-NITROPYRIDINE	5028-26-2	98%	1g	$457.00	2025-02-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1438714-250mg	N,N-dimethyl-3-nitropyridin-4-amine	5028-26-2	98%	250mg	￥3171.00	2024-05-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1438714-1g	N,N-dimethyl-3-nitropyridin-4-amine	5028-26-2	98%	1g	￥5909.00	2024-05-11
1PlusChem	1P00DGVU-5g	4-(DIMETHYLAMINO)-3-NITROPYRIDINE	5028-26-2	98%	5g	$2073.00	2025-02-26

4-(DIMETHYLAMINO)-3-NITROPYRIDINE Related Literature

1. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804

Additional information on 4-(DIMETHYLAMINO)-3-NITROPYRIDINE

4-(Dimethylamino)-3-nitropyridine: A Comprehensive Overview

The compound with CAS No. 5028-26-2, commonly referred to as 4-(Dimethylamino)-3-nitropyridine, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical characteristics, synthesis methods, and recent advancements in its utilization.

4-(Dimethylamino)-3-nitropyridine is an aromatic heterocyclic compound featuring a pyridine ring with a dimethylamino group at the 4-position and a nitro group at the 3-position. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a versatile building block in organic synthesis. Recent studies have highlighted its role in the development of advanced materials, including coordination polymers and metal-organic frameworks (MOFs), where its functional groups facilitate strong metal-ligand interactions.

One of the most promising applications of 4-(Dimethylamino)-3-nitropyridine lies in its use as a precursor for synthesizing bioactive compounds. Researchers have explored its potential in drug design, particularly in the creation of molecules targeting specific biological pathways. For instance, modifications to the dimethylamino group have shown promise in enhancing bioavailability and selectivity in pharmacological applications.

The synthesis of 4-(Dimethylamino)-3-nitropyridine typically involves multi-step reactions, often starting from pyridine derivatives. Recent advancements in catalytic methods have streamlined the production process, making it more efficient and environmentally friendly. These improvements are crucial for scaling up production to meet industrial demands while maintaining high purity standards.

In terms of structural analysis, 4-(Dimethylamino)-3-nitropyridine exhibits interesting photophysical properties, which have been leveraged in optoelectronic devices such as organic light-emitting diodes (OLEDs). Its ability to absorb and emit light across a broad spectrum makes it a valuable component in next-generation display technologies.

Moreover, the compound's reactivity under various conditions has been extensively studied, revealing its potential as a catalyst in organic transformations. Its role as a ligand in transition metal-catalyzed reactions has opened new avenues for asymmetric synthesis and enantioselective processes.

In conclusion, 4-(Dimethylamino)-3-nitropyridine (CAS No. 5028-26-2) is a multifaceted compound with diverse applications across multiple disciplines. As research continues to uncover its full potential, it is poised to play an increasingly important role in advancing modern chemistry and materials science.